N-{4-[5-(5-bromo-2-furyl)-1,2,4-oxadiazol-3-yl]phenyl}-2-furamide

• IUPAC Name: N-[4-[5-(5-bromofuran-2-yl)-1,2,4-oxadiazol-3-yl]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C17H10BrN3O4/c18-14-8-7-13(24-14)17-20-15(21-25-17)10-3-5-11(6-4-10)19-16(22)12-2-1-9-23-12/h1-9H,(H,19,22)
• InChI Key: UBHMGZJHOWDIML-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=CC=C(C=C2)C3=NOC(=N3)C4=CC=C(O4)Br
• Molecular Formula: C17H10BrN3O4
• DSSTOX Substance ID: DTXSID00361709
• Molecular Weight: 400.2 g/mol
• CAS RN: 6656-22-0

Description

N-{4-[5-(5-bromo-2-furyl)-1,2,4-oxadiazol-3-yl]phenyl}-2-furamide, commonly known as BOF-1, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BOF-1 belongs to the class of oxadiazole derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of BOF-1 is not fully understood. However, it is believed to exert its pharmacological effects by modulating various signaling pathways in the body, including the PI3K/Akt and MAPK/ERK pathways.
Biochemical and Physiological Effects:
BOF-1 has been shown to have various biochemical and physiological effects in the body. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. BOF-1 has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, BOF-1 has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of BOF-1 for lab experiments is its synthetic nature, which allows for precise control of its chemical properties. BOF-1 has also been shown to have low toxicity, making it a safe compound to use in lab experiments. However, one limitation of BOF-1 is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the study of BOF-1. One potential direction is the development of BOF-1 analogs with improved solubility and pharmacological properties. Additionally, BOF-1 could be studied further for its potential use in the treatment of neurological disorders such as Parkinson's disease. Finally, BOF-1 could be studied for its potential use in combination with other drugs to enhance their therapeutic effects.
In conclusion, BOF-1 is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It has been shown to have anti-tumor, anti-inflammatory, and anti-oxidant properties, and has been studied for its potential use in the treatment of neurological disorders. While BOF-1 has several advantages for lab experiments, it also has limitations, including its limited solubility in water. There are several potential future directions for the study of BOF-1, including the development of analogs with improved properties and its use in combination with other drugs.

Scientific Research Applications

BOF-1 has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to have anti-tumor, anti-inflammatory, and anti-oxidant properties. BOF-1 has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.